Cas no 2229413-49-2 (4-(2-aminoethoxy)-2,6-dimethylphenol)

• Product Name: 4-(2-aminoethoxy)-2,6-dimethylphenol
• CAS No: 2229413-49-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6449668
• PubChem ID: 165966361
• Update Time: 2025-05-26

4-(2-aminoethoxy)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethoxy)-2,6-dimethylphenol
• EN300-1806171
• 2229413-49-2

• Inchi： 1S/C10H15NO2/c1-7-5-9(13-4-3-11)6-8(2)10(7)12/h5-6,12H,3-4,11H2,1-2H3
• InChI Key： ZHAMOZQRQTVZFZ-UHFFFAOYSA-N
• SMILES： O(CCN)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-aminoethoxy)-2,6-dimethylphenol

Professional Introduction to Compound with CAS No. 2229413-49-2 and Product Name: 4-(2-aminoethoxy)-2,6-dimethylphenol

The compound identified by the CAS number 2229413-49-2 and the product name 4-(2-aminoethoxy)-2,6-dimethylphenol represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of 4-(2-aminoethoxy)-2,6-dimethylphenol consists of a phenolic core substituted with an aminoethoxy side chain, which contributes to its distinctive chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds that exhibit promising biological activities. Among these, 4-(2-aminoethoxy)-2,6-dimethylphenol has emerged as a compound of considerable interest. Its structural framework suggests potential interactions with various biological targets, making it a valuable candidate for further investigation. The presence of both amino and hydroxyl functional groups in its molecular structure allows for diverse chemical modifications, enabling the synthesis of derivatives with tailored pharmacological properties.

One of the most compelling aspects of 4-(2-aminoethoxy)-2,6-dimethylphenol is its potential role in the development of new therapeutic agents. The compound's ability to engage with biological receptors and enzymes has been a focus of numerous studies. Research indicates that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, making it a candidate for the treatment of inflammatory diseases. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for the design of more potent and selective drugs.

The synthesis of 4-(2-aminoethoxy)-2,6-dimethylphenol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the aminoethoxy group at the 4-position of the dimethylphenol core is a critical step in determining the compound's overall reactivity and biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of 4-(2-aminoethoxy)-2,6-dimethylphenol to optimize its therapeutic potential. Pharmacokinetic analysis helps in determining how the compound is absorbed, distributed, metabolized, and excreted by the body. These insights are crucial for designing effective dosing regimens and minimizing potential side effects. Additionally, computational modeling techniques have been employed to predict the binding affinity of this compound to various biological targets, providing valuable insights into its mechanism of action.

The safety profile of 4-(2-aminoethoxy)-2,6-dimethylphenol is another critical consideration in its development as a pharmaceutical agent. Preclinical studies have been conducted to assess its toxicity and potential adverse effects. These studies involve evaluating the compound's effects on cell cultures, animal models, and other relevant systems. The results from these studies are essential for determining whether further clinical testing is warranted and for identifying any safety concerns that need to be addressed.

In conclusion, 4-(2-aminoethoxy)-2,6-dimethylphenol, identified by CAS number 2229413-49-2, represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.